Cas no 886922-61-8 (2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole)

• Product Name: 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole
• CAS No: 886922-61-8
• MF: C₁₆H₁₆N₂O₂S
• MW: 300.375442504883
• CID: 5477706
• Update Time: 2025-07-22

2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[(2-methylphenyl)methyl]-2-(methylsulfonyl)-
• 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole

• Inchi： 1S/C16H16N2O2S/c1-12-7-3-4-8-13(12)11-18-15-10-6-5-9-14(15)17-16(18)21(2,19)20/h3-10H,11H2,1-2H3
• InChI Key： GDMKTIGLGJPAQL-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)N(CC2=CC=CC=C2C)C2=CC=CC=C2N=1

Additional information on 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole

Introduction to 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole (CAS No. 886922-61-8)

2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole, identified by the CAS number 886922-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazepine class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. The structural features of 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole, including the presence of a methanesulfonyl group and a 2-methylphenyl substituent, contribute to its unique chemical and biological profile.

The benzodiazepine core of this compound plays a crucial role in its potential therapeutic applications. Benzodiazepines are known for their anxiolytic, sedative, muscle relaxant, and anticonvulsant properties, which are mediated through their interaction with the gamma-aminobutyric acid (GABA) receptor complex. The introduction of the methanesulfonyl moiety at the 2-position and the 2-methylphenyl group at the 1-position introduces specific steric and electronic influences that can modulate receptor binding affinity and efficacy. These modifications are strategically designed to enhance selectivity and reduce side effects associated with traditional benzodiazepines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole with biological targets with high precision. Studies have indicated that this compound exhibits promising affinities for GABA-A receptors, suggesting potential applications in treating neurological disorders such as anxiety disorders, epilepsy, and sleep disturbances. The 2-methylphenyl substituent appears to enhance binding stability by increasing hydrophobic interactions with the receptor pocket, while the methanesulfonyl group may contribute to improved metabolic stability.

In vitro studies have demonstrated that 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole possesses favorable pharmacokinetic properties, including adequate solubility and bioavailability. These characteristics are essential for developing effective drug candidates that can be administered orally or through other non-invasive routes. Furthermore, preliminary toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The synthesis of 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the benzodiazepine core efficiently. The introduction of the methanesulfonyl group is typically achieved through sulfonylation reactions using appropriate sulfonyl chlorides or sulfonates under mild basic conditions. The final step involves coupling the 2-methylphenyl moiety to complete the structure.

One of the most intriguing aspects of 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole is its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers can optimize its pharmacological profile further. For instance, computational studies have suggested that modifications at the 5-position of the benzodiazepine ring could enhance selectivity against certain subtypes of GABA-A receptors, thereby reducing unwanted side effects such as sedation and cognitive impairment.

The role of medicinal chemistry in refining compounds like 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole cannot be overstated. By employing techniques such as high-throughput screening (HTS), cheminformatics, and biophysical methods, scientists can rapidly identify and optimize lead compounds for therapeutic use. These approaches have accelerated the development pipeline for novel CNS drugs significantly over recent years.

Future research directions may explore the pharmacological effects of 2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole in animal models of anxiety and epilepsy. Additionally, investigating its interactions with other biological targets could uncover novel therapeutic applications beyond traditional CNS disorders. The growing interest in benzodiazepine derivatives underscores their versatility as pharmacological tools for addressing neurological challenges.

In conclusion,2-methanesulfonyl-1-(2-methylphenyl)methyl-1H-1,3-benzodiazole (CAS No. 886922-61-8) represents a significant advancement in pharmaceutical chemistry due to its well-designed structure and promising pharmacological properties. Its potential applications in treating neurological disorders highlight its importance as a research tool and a candidate for further development into novel therapeutics.